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Compound of Interest

Compound Name:
6-Bromoquinoline-2-carboxylic

acid

Cat. No.: B1337671 Get Quote

Technical Support Center: 6-Bromoquinoline-2-
carboxylic acid
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 6-Bromoquinoline-2-
carboxylic acid.

Frequently Asked Questions (FAQs)
Q1: What is 6-Bromoquinoline-2-carboxylic acid and what are its primary applications?

A1: 6-Bromoquinoline-2-carboxylic acid is a heterocyclic organic compound. It serves as a

crucial intermediate in the synthesis of various pharmaceutical compounds, particularly in the

development of anti-malarial and anti-cancer drugs.[1] Its chemical structure allows for

selective modifications, making it a valuable building block in medicinal chemistry for creating

complex bioactive molecules.[1]

Q2: What are the main hazards associated with 6-Bromoquinoline-2-carboxylic acid?

A2: 6-Bromoquinoline-2-carboxylic acid is classified as a hazardous substance. The primary

hazards include skin irritation, serious eye irritation, and potential respiratory irritation.[2][3] It is

also harmful if swallowed.[3]
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Q3: What personal protective equipment (PPE) should I wear when handling this compound?

A3: When handling 6-Bromoquinoline-2-carboxylic acid, it is essential to wear appropriate

personal protective equipment. This includes chemical-resistant gloves (inspect before use),

safety goggles or a face shield to protect against splashes, and a lab coat or protective suit.[2]

[3] If working with the powder or in an area with poor ventilation, a NIOSH-approved respirator

is recommended to avoid inhaling dust.[2][3]

Q4: How should I properly store 6-Bromoquinoline-2-carboxylic acid?

A4: Store 6-Bromoquinoline-2-carboxylic acid in a tightly closed container in a dry, cool, and

well-ventilated area.[2][4][5] The recommended storage temperature is -20°C.[6] Keep it away

from incompatible materials such as strong acids, strong bases, and oxidizing agents.[4]

Q5: What should I do in case of accidental exposure?

A5: In case of accidental exposure, take the following first-aid measures immediately:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.

[2][7]

After skin contact: Wash off immediately with plenty of soap and water. If skin irritation

occurs, seek medical attention.[2][7]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, call a poison center or doctor.[2][7]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[2][5]
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Issue Possible Cause Troubleshooting Steps

Compound has changed color

or appears degraded.

Improper storage (exposure to

light, moisture, or incompatible

materials).

Ensure the compound is

stored at the recommended

-20°C in a tightly sealed

container, protected from light.

[2][6] Discard if signs of

significant degradation are

present.

Inconsistent experimental

results.

Impurity of the compound or

degradation.

Verify the purity of the

compound using appropriate

analytical techniques (e.g.,

NMR, HPLC). If degradation is

suspected, consider re-

purification or obtaining a new

batch. For maximum recovery

of the product, centrifuge the

original vial before removing

the cap.[6]

Difficulty dissolving the

compound.

Use of an inappropriate

solvent.

The solubility of quinoline

derivatives can vary. While

specific quantitative data for 6-

Bromoquinoline-2-carboxylic

acid is limited, related

compounds show solubility in

polar aprotic solvents.[8]

Experiment with small

quantities in solvents like

DMSO or DMF. Gentle heating

may aid dissolution, but

monitor for degradation.

Accidental spill of the

compound.

Mishandling or container

failure.

For small spills, carefully

sweep or shovel the solid

material into a suitable

container for disposal,

minimizing dust generation.[2]
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Ensure you are wearing

appropriate PPE. Ventilate the

area. For larger spills,

evacuate the area and follow

your institution's emergency

procedures.

Quantitative Data Summary
Property Value

Molecular Formula C₁₀H₆BrNO₂

Molecular Weight 252.06 g/mol [6]

CAS Number 65148-10-9[6]

Storage Temperature -20°C[6]

Appearance Solid (form may vary)

Incompatible Materials Strong acids, Strong bases, Oxidizing agents[4]

Experimental Protocols
Synthesis of 6-Bromoquinoline-2-carboxylic acid

This protocol is a summary of a common synthetic route.[9] Researchers should consult the

primary literature for detailed procedures and safety precautions.

Materials:

6-bromo-2-(tribromomethyl)quinoline

Concentrated sulfuric acid

Water

Procedure:
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In a suitable reaction vessel, create a suspension of 6-bromo-2-(tribromomethyl)quinoline in

water.

Under constant stirring, slowly add concentrated sulfuric acid to the suspension over a

period of approximately 15 minutes.

Heat the reaction mixture to 150°C (oil bath temperature) and maintain for 5 hours.

After the reaction is complete, cool the mixture.

Collect the resulting precipitate by filtration.

Wash the precipitate with water and dry to yield 6-bromo-2-quinolinecarboxylic acid.

The filtrate can be diluted with water to precipitate a second crop of the product.

Visualizations
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Safe Handling and Storage Workflow for 6-Bromoquinoline-2-carboxylic acid
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Post-Experiment
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(Follow Institutional Guidelines)

End
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Start
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Click to download full resolution via product page

Caption: Workflow for safe handling and storage of 6-Bromoquinoline-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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